Cas no 340825-26-5 (7-(Trifluoromethoxy)chroman-4-one)
7-(Trifluoromethoxy)chroman-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-(trifluoromethoxy)chroman-4-one
- ROVOVSJXNSHPBD-UHFFFAOYSA-N
- 340825-26-5
- BS-44543
- SCHEMBL13506366
- MFCD11518472
- CS-0131576
- 7-(trifluoromethoxy)-2,3-dihydrochromen-4-one
- Y12410
- 7-(trifluoromethoxy)-3,4-dihydro-2H-1-benzopyran-4-one
- 7-(trifluoromethoxy)-2,3-dihydro-1-benzopyran-4-one
- 7-(Trifluoromethoxy)chroman-4-one
-
- MDL: MFCD11518472
- Inchi: 1S/C10H7F3O3/c11-10(12,13)16-6-1-2-7-8(14)3-4-15-9(7)5-6/h1-2,5H,3-4H2
- InChI Key: ROVOVSJXNSHPBD-UHFFFAOYSA-N
- SMILES: FC(OC1C([H])=C([H])C2C(C([H])([H])C([H])([H])OC=2C=1[H])=O)(F)F
Computed Properties
- Exact Mass: 232.03472857g/mol
- Monoisotopic Mass: 232.03472857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: 2.6
7-(Trifluoromethoxy)chroman-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CL427-200mg |
7-(Trifluoromethoxy)chroman-4-one |
340825-26-5 | 95% | 200mg |
2540.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CL427-50mg |
7-(Trifluoromethoxy)chroman-4-one |
340825-26-5 | 95% | 50mg |
1016.0CNY | 2021-07-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T37690-1g |
7-(TRIFLUOROMETHOXY)CHROMAN-4-ONE |
340825-26-5 | 95% | 1g |
¥2491.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T37690-100mg |
7-(TRIFLUOROMETHOXY)CHROMAN-4-ONE |
340825-26-5 | 95% | 100mg |
¥664.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T37690-250mg |
7-(TRIFLUOROMETHOXY)CHROMAN-4-ONE |
340825-26-5 | 95% | 250mg |
¥992.0 | 2024-07-18 | |
| eNovation Chemicals LLC | Y1227002-1g |
7-(Trifluoromethoxy)chroman-4-one |
340825-26-5 | 95% | 1g |
$650 | 2024-06-03 | |
| eNovation Chemicals LLC | D710772-5g |
7-(trifluoromethoxy)chroman-4-one |
340825-26-5 | 97% | 5g |
$2150 | 2024-08-03 | |
| 1PlusChem | 1P01KLP3-100mg |
7-(Trifluoromethoxy)chroman-4-one |
340825-26-5 | 95% | 100mg |
$94.00 | 2024-05-05 | |
| 1PlusChem | 1P01KLP3-250mg |
7-(Trifluoromethoxy)chroman-4-one |
340825-26-5 | 95% | 250mg |
$139.00 | 2024-05-05 | |
| Aaron | AR01KLXF-100mg |
7-(Trifluoromethoxy)chroman-4-one |
340825-26-5 | 98% | 100mg |
$93.00 | 2025-02-11 |
7-(Trifluoromethoxy)chroman-4-one Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 7-(Trifluoromethoxy)chroman-4-one
Introduction to 7-(Trifluoromethoxy)chroman-4-one (CAS No. 340825-26-5)
7-(Trifluoromethoxy)chroman-4-one (CAS No. 340825-26-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chroman derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethoxy group in its structure imparts unique chemical and biological properties, making it an intriguing molecule for further investigation.
The chemical structure of 7-(Trifluoromethoxy)chroman-4-one consists of a chroman ring system with a ketone group at the 4-position and a trifluoromethoxy substituent at the 7-position. The chroman scaffold is a common motif in natural products and synthetic compounds, often associated with antioxidant, anti-inflammatory, and neuroprotective properties. The introduction of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, which can be advantageous for drug development.
Recent studies have explored the potential therapeutic applications of 7-(Trifluoromethoxy)chroman-4-one. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. A study published in the Journal of Medicinal Chemistry reported that 7-(Trifluoromethoxy)chroman-4-one exhibits potent SSRI activity, with a high selectivity for serotonin transporters over other monoamine transporters. This selectivity is crucial for minimizing side effects associated with non-selective SSRIs.
In addition to its SSRI activity, 7-(Trifluoromethoxy)chroman-4-one has shown promising results in preclinical studies as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and neurodegenerative disorders. Research conducted at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 7-(Trifluoromethoxy)chroman-4-one could be a valuable candidate for developing new anti-inflammatory therapies.
The pharmacokinetic properties of 7-(Trifluoromethoxy)chroman-4-one have also been extensively studied. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. The enhanced lipophilicity conferred by the trifluoromethoxy group facilitates better absorption and distribution in biological systems, potentially leading to improved therapeutic outcomes.
Toxicity assessments are crucial for evaluating the safety profile of any potential drug candidate. Preclinical toxicity studies on 7-(Trifluoromethoxy)chroman-4-one have shown that it has low toxicity at therapeutic doses. These findings are supported by in vitro assays using human liver microsomes, which demonstrated minimal cytotoxicity and no significant induction of cytochrome P450 enzymes. This low toxicity profile makes it an attractive molecule for further clinical development.
The potential applications of 7-(Trifluoromethoxy)chroman-4-one extend beyond its SSRI and anti-inflammatory activities. Recent research has explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in the Journal of Neurochemistry found that this compound reduces oxidative stress and inhibits neuronal apoptosis, suggesting its potential as a neuroprotective agent.
In conclusion, 7-(Trifluoromethoxy)chroman-4-one (CAS No. 340825-26-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its selective SSRI activity, anti-inflammatory properties, favorable pharmacokinetic profile, low toxicity, and neuroprotective effects make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.
340825-26-5 (7-(Trifluoromethoxy)chroman-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)